Cas no 62322-73-0 (2-Propenal, 2-methyl-3-(2-nitrophenyl)-)

• Product Name: 2-Propenal, 2-methyl-3-(2-nitrophenyl)-
• CAS No: 62322-73-0
• MF: C₁₀H₉NO₃
• MW: 191.183362722397
• CID: 449332
• PubChem ID: 71387546
• Update Time: 2025-04-19

2-Propenal, 2-methyl-3-(2-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenal, 2-methyl-3-(2-nitrophenyl)-
• 2-methyl-3-(2-nitrophenyl)prop-2-enal
• AKOS017884582
• DTXSID70809663
• SCHEMBL21878527
• 62322-73-0

• Inchi： 1S/C10H9NO3/c1-8(7-12)6-9-4-2-3-5-10(9)11(13)14/h2-7H,1H3
• InChI Key： QPCUDLYPORHVRX-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC=CC=1C=C(C=O)C)=O

Computed Properties

• Exact Mass: 191.05827
• Monoisotopic Mass: 191.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 62.9Ų

Experimental Properties

• PSA: 60.21